N'-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-2,2-diphenylacetohydrazide

• Molecular Formula: C20H20N4O3
• Molecular Weight: 364.4 g/mol
• IUPAC Name: N'-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)-2,2-diphenylacetohydrazide
• InChI: InChI=1S/C20H20N4O3/c1-23-16(13-17(25)24(2)20(23)27)21-22-19(26)18(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-13,18,21H,1-2H3,(H,22,26)
• InChI Key: YKOBBDAGJQFROM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=O)N(C1=O)C)NNC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3

Description

N’-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-2,2-diphenylacetohydrazide, also known by its chemical formula C₁₇H₁₅F₃N₆O₃, is a fascinating compound with diverse applications. Let’s explore its properties and uses.

Preparation Methods

Synthetic Routes:: The synthesis of this compound involves several steps. One common synthetic route includes the condensation of 2,2-diphenylacetic acid hydrazide with 1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehyde. The reaction proceeds under specific conditions, yielding the desired product.

Industrial Production:: While industrial-scale production methods are proprietary, laboratories often employ modified versions of the synthetic route for larger-scale synthesis.

Chemical Reactions Analysis

Reactivity::

Oxidation: Undergoes oxidation reactions, potentially leading to the formation of new functional groups.

Reduction: Can be reduced to generate different derivatives.

Substitution: Reacts with various nucleophiles or electrophiles, resulting in substitution products.

Common Reagents and Conditions::

Oxidation: Oxidizing agents like potassium permanganate (KMnO) or hydrogen peroxide (HO).

Reduction: Reducing agents such as sodium borohydride (NaBH) or lithium aluminum hydride (LiAlH).

Substitution: Various nucleophiles (e.g., amines, alkoxides) or electrophiles (e.g., acyl chlorides, alkyl halides).

Major Products:: The specific products depend on the reaction conditions and reagents used. These could include derivatives with altered functional groups or stereochemistry.

Scientific Research Applications

Chemistry::

Building Block: Used in the synthesis of more complex molecules due to its versatile reactivity.

Drug Discovery: Investigated for potential pharmaceutical applications.

Biology and Medicine::

Antimicrobial Properties: Explored for antibacterial or antifungal effects.

Enzyme Inhibition: May inhibit specific enzymes relevant to disease pathways.

Industry::

Materials Science: Used as a precursor for functional materials.

Dye Chemistry: Employed in dye synthesis.

Mechanism of Action

The exact mechanism remains an active area of research. it likely involves interactions with specific molecular targets or pathways, influencing cellular processes.

Comparison with Similar Compounds

While N’-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-2,2-diphenylacetohydrazide is unique in its structure, similar compounds include:

2-(1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydropurin-7-yl)-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]acetamide: .

2-(1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydropurin-7-yl)-N-(6-methylpyridin-2-yl)acetamide: .